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Compound of Interest

Compound Name: 5-Chloropyridine-2-thiol

Cat. No.: B1587208

An In-Depth Technical Guide to 5-Chloropyridine-2-thiol: Commercial Availability, Synthesis,
and Applications for Researchers

Authored by a Senior Application Scientist

This guide provides an in-depth technical overview of 5-Chloropyridine-2-thiol (CAS No.
40771-41-3), a critical heterocyclic building block for professionals in research, chemical
synthesis, and drug development. We will explore its chemical properties, commercial
landscape, synthetic routes, and functional applications, offering field-proven insights into its
practical use.

Introduction: The Strategic Importance of 5-
Chloropyridine-2-thiol

5-Chloropyridine-2-thiol, also known as 5-Chloro-2-mercaptopyridine, is a bifunctional
organic compound featuring a pyridine ring substituted with both a chlorine atom and a thiol
group.[1] Its chemical formula is CsH4CINS.[1][2][3] This unique structure makes it a highly
versatile intermediate in the synthesis of a wide array of more complex molecules, particularly
in the pharmaceutical and agrochemical industries.[1] The pyridine core is a privileged scaffold
in medicinal chemistry, appearing in numerous FDA-approved drugs, while the reactive thiol
and chloro- functionalities offer two distinct points for synthetic elaboration.[4][5]
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The compound exists in a tautomeric equilibrium with its thione form, 5-chloro-1H-pyridine-2-
thione, a crucial consideration for its reactivity and handling.[3] Its utility lies in its ability to
serve as a nucleophile via the sulfur atom, enabling the construction of thioethers, which are
key structural motifs in many biologically active compounds.

Physicochemical and Spectroscopic Profile

Understanding the fundamental properties of 5-Chloropyridine-2-thiol is paramount for its
effective use in experimental design. The data presented below is aggregated from leading
chemical suppliers and databases.

Property Value Source(s)
CAS Number 40771-41-3 [1][3][6]
Molecular Formula CsHaCINS [1112][3]
Molecular Weight 145.61 g/mol [3][6]
Appearance Solid [61[7]
Melting Point 187-192 °C [61[7]

pKa 8.09 + 0.40 (Predicted) [1]

N Soluble in most organic
Solubility - ] [1]
solvents; insoluble in water.

Storage Temperature 2-8°C [1][617]

Commercial Availability and Procurement

5-Chloropyridine-2-thiol is readily available from a variety of chemical suppliers, catering to
needs ranging from research-grade quantities (grams) to bulk industrial scales (kilograms).
When procuring this reagent, purity is a critical parameter, with most suppliers offering grades
of 95% or higher.
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Example Product

Supplier Product Name Purity
Number
) ) 5-Chloropyridine-2-
Sigma-Aldrich (Merck) ] 95% 734764
thiol
5-Chloropyridine-2-
Parchem
Thiol
5-Chloropyridine-2-
Alkali Scientific ] 734764-1G
thiol
5-Chloropyridine-2-
Allschoolabs ) 95%
thiol
Santa Cruz 5-chloropyridine-2-
Biotechnology thiol
5-Chloro-2-
Chem-Impex pyridinecarboxaldehyd = 98% (GC) 08179
e

Amerigo Scientific

5-Chloropyrimidine-2-
thiol (95%)

95%

*Note: Some suppliers may list related derivatives. Always verify the exact structure and CAS

number before purchasing.

For researchers, suppliers like Sigma-Aldrich offer convenient, smaller quantities with detailed

documentation such as Certificates of Analysis (COA).[6] For bulk or manufacturing needs,

contacting suppliers like Parchem or specialty chemical manufacturers directly is advisable to

secure supply chains and negotiate pricing.[8]

Synthesis, Reactivity, and Mechanistic Insights

While commercially available, understanding the synthesis of 5-Chloropyridine-2-thiol

provides insight into potential impurities and its fundamental reactivity.

Common Synthetic Pathway
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A prevalent laboratory method involves the sulfurization of a corresponding halo-pyridine, such
as 5-chloro-2-bromopyridine.[2] This nucleophilic aromatic substitution reaction replaces the
more labile bromine atom with a sulfur-containing nucleophile.

Nucleophilic Aromatic

5-Chloro-2-bromopyridine [—— i 5|m||_ar Substitution (SNAT) 5-Chloropyridine-2-thiol
sulfur nucleophile

Click to download full resolution via product page

Caption: General synthesis scheme for 5-Chloropyridine-2-thiol.

Key Reactivity: The Thiol/Thione Group

The thiol group is the primary center of reactivity, making this compound an excellent precursor
for thioether derivatives. The sulfur atom acts as a soft nucleophile, readily participating in
reactions like S-alkylation and S-arylation. This reactivity is fundamental to its role as a building
block.

S-Alkylation or
+ R-X (Alkyl/Aryl Halide) S-Arylation
+ Base -

5-Chloropyridine-2-thiol 5-Chloro-2-(alkyl/arylthio)pyridine

Click to download full resolution via product page
Caption: Core reactivity of 5-Chloropyridine-2-thiol in synthesis.

This reaction is causal to its utility in drug development. By choosing an appropriate "R-X"
group that contains other functionalities or pharmacophores, medicinal chemists can rapidly
generate libraries of diverse compounds for biological screening.

Applications in Drug Discovery and Organic
Synthesis

The pyridine scaffold is a cornerstone of modern pharmaceuticals, and functionalized pyridines
like 5-Chloropyridine-2-thiol are invaluable.[4][5]
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e Pharmaceutical Intermediates: It serves as a key building block for active pharmaceutical
ingredients (APIs). The thioether linkage formed from the thiol group is a common and stable
structural element in many drugs. While specific drug syntheses are often proprietary, the
literature shows extensive use of related chloropyridines in creating agents for various
therapeutic areas.[1][9] For example, nitropyridine derivatives, which share a similar
substitution pattern, are precursors for compounds with anticancer, herbicidal, and urease-
inhibiting activities.[4]

o Agrochemicals: Similar to pharmaceuticals, the structural motifs accessible from this
intermediate are relevant in the development of novel pesticides and herbicides.[1]

» Corrosion Inhibitors: The thiol group can coordinate to metal surfaces, giving it applications
as a corrosion inhibitor.[1]

Quality Control and Analytical Protocols

Ensuring the purity and identity of starting materials is a foundational principle of chemical
research and manufacturing, especially in a regulated environment like pharmaceuticals.

Standard Analytical Methods

e High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a standard
method for assessing the purity of 5-Chloropyridine-2-thiol and quantifying potential
impurities. A well-developed reversed-phase HPLC method can effectively separate the main
compound from starting materials or side-products.[10]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are used to confirm the
chemical structure and identity of the compound.

o Mass Spectrometry (MS): Provides accurate molecular weight determination.

Protocol: Purity Assessment by HPLC-UV

While a specific, validated protocol for this exact compound must be developed in-house, the
following serves as an expert-recommended starting point based on similar structures.[10]

e Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 2.7 um patrticle size).
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» Mobile Phase: A gradient of water (A) and methanol or acetonitrile (B), both potentially
acidified with 0.1% formic or phosphoric acid to ensure sharp peak shapes. A starting point
could be a 50:50 isocratic flow.

e Flow Rate: 0.7 - 1.0 mL/min.
e Column Temperature: 40 °C.[10]
e Injection Volume: 10 pL.

» Detection: UV detection at a wavelength where the chromophore absorbs strongly, likely
around 254 nm.[10]

o Standard Preparation: Prepare a standard solution of known concentration (e.g., 1 mg/mL) in
a suitable solvent (e.g., mobile phase B).

o Sample Preparation: Prepare the sample to be tested at a similar concentration.

e Analysis: Run the standard and sample. Purity is determined by comparing the area of the
main peak to the total area of all peaks (Area % method).

This protocol is a self-validating system. System suitability tests (e.g., retention time
reproducibility, peak asymmetry) should be performed with the standard before analyzing
samples to ensure the system is performing correctly.

Safety, Handling, and Storage

5-Chloropyridine-2-thiol is an irritant and harmful if swallowed.[2][3] Adherence to strict safety
protocols is mandatory.
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Hazard Class GHS Pictogram(s) Hazard Statement(s)

Acute Toxicity, Oral (Category H302: Harmful if swallowed.[3]
Danger

4) [6]

) o H315: Causes skin irritation.[3]

Skin Irritation (Category 2) Danger 6]

Serious Eye Damage H318: Causes serious eye
Danger

(Category 1) damage.[3][6]

STOT - Single Exposure H335: May cause respiratory
Danger L

(Category 3) irritation.[3][6]

Mandatory Handling Protocol

o Ventilation: Always handle this chemical within a certified chemical fume hood to avoid
inhalation of dust or vapors.[1][11]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, nitrile
gloves, and chemical safety goggles that meet OSHA or EN166 standards.[2][12]

e Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes.[2] If contact
occurs, rinse the affected area immediately with copious amounts of water and seek medical
advice.[2]

» Handling Solids: When weighing or transferring the solid, do so carefully to minimize dust
formation.

o Disposal: Dispose of waste materials according to local, regional, and national regulations.
[11] Do not allow it to enter the environment.

Storage

Store the compound in a tightly sealed container in a refrigerator at 2-8°C.[1][6][7] The storage
area should be dry and well-ventilated.[11]

Conclusion
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5-Chloropyridine-2-thiol is a commercially accessible and synthetically valuable building
block for professionals in chemistry and drug discovery. Its defined reactivity, centered on the
thiol group, combined with the versatile pyridine core, provides a reliable platform for the
synthesis of novel and complex molecular architectures. By understanding its properties,
sourcing it from reputable suppliers, and adhering to rigorous safety and handling protocols,
researchers can effectively leverage this intermediate to advance their scientific and
developmental objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587208#commercial-availability-and-suppliers-of-5-
chloropyridine-2-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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